Cas no 874880-91-8 (tert-butyl 4-[5-(aminomethyl)-2-pyridyl]piperazine-1-carboxylate)

• Product Name: tert-butyl 4-[5-(aminomethyl)-2-pyridyl]piperazine-1-carboxylate
• CAS No: 874880-91-8
• MF: C₁₅H₂₄N₄O₂
• MW: 292.376663208008
• MDL: MFCD08059435
• CID: 4663483
• Update Time: 2025-08-03

tert-butyl 4-[5-(aminomethyl)-2-pyridyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(5-(aminomethyl)pyridin-2-yl)piperazine-1-carboxylate
• 1-Boc-4-[5-(aminomethyl)-2-pyridyl]piperazine
• SY035241
• 4-(5-Aminomethyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-[5-(aminomethyl)-2-pyridyl]piperazine-1-carboxylate

• MDL： MFCD08059435
• Inchi： 1S/C15H24N4O2/c1-15(2,3)21-14(20)19-8-6-18(7-9-19)13-5-4-12(10-16)11-17-13/h4-5,11H,6-10,16H2,1-3H3
• InChI Key： LFJRSFAURAIOAB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=CC(CN)=CN=2)CC1)=O

Computed Properties

• Exact Mass: 292.18992602 g/mol
• Monoisotopic Mass: 292.18992602 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.7
• Molecular Weight: 292.38

Additional information on tert-butyl 4-[5-(aminomethyl)-2-pyridyl]piperazine-1-carboxylate

Introduction to Tert-butyl 4-[5-(aminomethyl)-2-pyridyl]piperazine-1-carboxylate (CAS No. 874880-91-8)

Tert-butyl 4-[5-(aminomethyl)-2-pyridyl]piperazine-1-carboxylate, with the chemical formula corresponding to its CAS number 874880-91-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules known for their potential biological activity, particularly in the modulation of neurological and immunological pathways. The structure of this molecule incorporates several key functional groups that contribute to its unique chemical and pharmacological properties.

The core of the molecule is a piperazine ring, which is a six-membered aromatic heterocycle containing two nitrogen atoms. Piperazine derivatives are well-known for their role in various therapeutic applications, including antipsychotics, antihistamines, and antiparasitic agents. In Tert-butyl 4-[5-(aminomethyl)-2-pyridyl]piperazine-1-carboxylate, the piperazine ring is substituted at the 4-position with a tert-butyl group, which enhances the lipophilicity of the molecule and influences its metabolic stability.

At the 5-position of the pyridine ring, there is an aminomethyl group (-CH₂NH₂), which introduces a primary amine functionality. This amine group can participate in hydrogen bonding interactions and can be further modified or conjugated with other biomolecules to enhance targeting or binding specificity. The presence of this amine group also makes the molecule a potential precursor for more complex derivatives through further chemical modifications.

The carboxylate group at the 1-position of the piperazine ring provides an acidic proton and can participate in salt formation, which is often crucial for improving solubility and bioavailability of pharmaceutical compounds. The overall structure of Tert-butyl 4-[5-(aminomethyl)-2-pyridyl]piperazine-1-carboxylate suggests that it may exhibit multiple modes of interaction with biological targets, making it a promising candidate for further investigation.

Recent research in the field of medicinal chemistry has highlighted the importance of piperazine derivatives in developing novel therapeutic agents. The combination of a piperazine ring with other heterocycles, such as pyridine, has been shown to enhance binding affinity and selectivity towards various biological targets. For instance, studies have demonstrated that piperazine-based molecules can interact with neurotransmitter receptors, ion channels, and enzymes involved in metabolic pathways.

In particular, the tert-butyl substituent at the 4-position of the piperazine ring in Tert-butyl 4-[5-(aminomethyl)-2-pyridyl]piperazine-1-carboxylate is expected to influence its pharmacokinetic properties by increasing metabolic stability and reducing susceptibility to enzymatic degradation. This feature is particularly important for designing drugs with longer half-lives and improved oral bioavailability.

The aminomethyl group at the 5-position of the pyridine ring provides a versatile handle for further chemical modifications. This group can be used to introduce additional functionalities such as thiols, alcohols, or other heterocycles that may enhance binding interactions with specific biological targets. For example, conjugation with peptides or other biomolecules could improve targeted delivery to specific tissues or cells.

Current research in drug discovery is increasingly focusing on identifying small molecules that can modulate protein-protein interactions (PPIs) involved in disease pathways. Piperazine derivatives have shown promise in this area due to their ability to interact with both hydrophobic and polar regions of protein surfaces. Tert-butyl 4-[5-(aminomethyl)-2-pyridyl]piperazine-1-carboxylate may be explored as a lead compound for developing inhibitors or modulators of such interactions.

Another area of interest is the development of molecules that can cross the blood-brain barrier (BBB). The lipophilicity imparted by the tert-butyl group in Tert-butyl 4-[5-(aminomethyl)-2-pyridyl]piperazine-1-carboxylate may facilitate its penetration into the central nervous system (CNS), making it a potential candidate for treating neurological disorders. Further studies are needed to evaluate its ability to cross the BBB and its efficacy in animal models of neurological diseases.

The carboxylate group at the 1-position of the piperazine ring also offers opportunities for prodrug design. By converting this carboxylate group into an ester or other prodrug form, it may be possible to enhance solubility or improve absorption properties. Prodrug strategies are frequently employed to overcome poor oral bioavailability or rapid metabolic clearance of active pharmaceutical ingredients.

In summary, Tert-butyl 4-[5-(aminomethyl)-2-pyridyl]piperazine-1-carboxylate (CAS No. 874880-91-8) represents a structurally interesting molecule with potential applications in pharmaceutical research and drug development. Its unique combination of functional groups makes it a versatile scaffold for further chemical modifications and biological evaluation. Ongoing research in medicinal chemistry and drug discovery continues to explore new ways to utilize such compounds for treating various diseases.